Cas no 497829-93-3 (2-Pyridinemethanol,6-amino-4-methyl-(9CI))

• Product Name: 2-Pyridinemethanol,6-amino-4-methyl-(9CI)
• CAS No: 497829-93-3
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 1019862
• PubChem ID: 9964110
• Update Time: 2025-10-05

2-Pyridinemethanol,6-amino-4-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol,6-amino-4-methyl-(9CI)
• EN300-740515
• 497829-93-3
• 2-Pyridinemethanol, 6-amino-4-methyl-
• (6-Amino-4-methylpyridin-2-yl)methanol
• QRJJWSAEOIOPLP-UHFFFAOYSA-N
• SCHEMBL5673354
• AKOS006350268
• DB-271110
• 6-Amino-4-methylpyridin-2-ylmethanol

• Inchi： 1S/C7H10N2O/c1-5-2-6(4-10)9-7(8)3-5/h2-3,10H,4H2,1H3,(H2,8,9)
• InChI Key： QRJJWSAEOIOPLP-UHFFFAOYSA-N
• SMILES： OCC1C=C(C)C=C(N)N=1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Pyridinemethanol,6-amino-4-methyl-(9CI)

Comprehensive Analysis of 2-Pyridinemethanol,6-amino-4-methyl-(9CI) (CAS No. 497829-93-3): Properties, Applications, and Industry Trends

The compound 2-Pyridinemethanol,6-amino-4-methyl-(9CI) (CAS No. 497829-93-3) is a specialized pyridine derivative with a unique molecular structure, combining an amino group, a methyl group, and a hydroxymethyl functional group. This configuration grants it distinct chemical properties, making it valuable in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for "CAS 497829-93-3 applications" or "6-amino-4-methyl-2-pyridinemethanol synthesis," reflecting its growing relevance in synthetic chemistry.

One of the most discussed topics in organic chemistry is the role of heterocyclic compounds like 2-Pyridinemethanol,6-amino-4-methyl-(9CI) in drug discovery. Its scaffold is often explored for designing kinase inhibitors or antimicrobial agents, aligning with the rising demand for "novel bioactive molecules" in pharmaceutical R&D. The compound’s amino and hydroxyl groups also enable facile derivatization, a feature highlighted in queries such as "pyridine-based building blocks."

From an industrial perspective, sustainability and green chemistry are hot-button issues. 2-Pyridinemethanol,6-amino-4-methyl-(9CI) can be synthesized via catalytic methods, reducing waste—a point of interest for searches like "eco-friendly pyridine synthesis." Additionally, its potential in catalysis and ligand design attracts attention in materials science forums, where users often inquire about "metal-organic frameworks (MOFs) precursors."

Analytical characterization of this compound involves advanced techniques such as NMR, HPLC, and mass spectrometry, addressing common questions like "how to purify 6-amino-4-methyl-2-pyridinemethanol." Its stability under various pH conditions is another frequently researched topic, particularly for formulations requiring "pH-sensitive carriers."

In summary, 2-Pyridinemethanol,6-amino-4-methyl-(9CI) (CAS No. 497829-93-3) exemplifies the intersection of innovation and utility in modern chemistry. Its versatility across domains—from life sciences to sustainable manufacturing—ensures its continued prominence in both academic and industrial settings.